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Compound of Interest

Compound Name: Prometon-d3

Cat. No.: B12295415

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for a certified Safety Data Sheet
(SDS). Always consult the official SDS from the supplier before handling this compound. The
toxicological data presented here is primarily for the non-deuterated parent compound,
Prometon, and should be considered representative for Prometon-d3, a common practice for
deuterated standards where specific data is limited.

Chemical Identification

Prometon-d3 is the deuterated form of Prometon, a triazine herbicide. The deuterium-labeled
methoxy group makes it a useful internal standard for analytical and research applications.

Identifier Value Reference

2-N,4-N-di(propan-2-yl)-6-
Chemical Name (trideuteriomethoxy)-1,3,5- [1][2]

triazine-2,4-diamine

CAS Number 1219803-43-6 [11[2]
Molecular Formula C10H16D3NsO [1][2]
Molecular Weight 228.31 g/mol [1][2]

Prometon-d3 (methoxy-d3),
Synonyms [1]
Prometon D3 (methyl D3)

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12295415?utm_src=pdf-interest
https://www.benchchem.com/product/b12295415?utm_src=pdf-body
https://www.benchchem.com/product/b12295415?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Prometon-d3-_methoxy-d3
https://www.lgcstandards.com/IT/en/Prometon-d3-methoxy-d3-/p/TRC-P757036
https://pubchem.ncbi.nlm.nih.gov/compound/Prometon-d3-_methoxy-d3
https://www.lgcstandards.com/IT/en/Prometon-d3-methoxy-d3-/p/TRC-P757036
https://pubchem.ncbi.nlm.nih.gov/compound/Prometon-d3-_methoxy-d3
https://www.lgcstandards.com/IT/en/Prometon-d3-methoxy-d3-/p/TRC-P757036
https://pubchem.ncbi.nlm.nih.gov/compound/Prometon-d3-_methoxy-d3
https://www.lgcstandards.com/IT/en/Prometon-d3-methoxy-d3-/p/TRC-P757036
https://pubchem.ncbi.nlm.nih.gov/compound/Prometon-d3-_methoxy-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12295415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Prometon. These
are expected to be very similar for Prometon-d3.

Property Value Reference

Appearance White crystalline powder [3]

Aromatic solvent odor (for
Odor ) [4]
formulations)

120-130 °C (for Pramitol 25E

Boiling Point .
formulation)

] 98 °F / 36 °C (for Pramitol 25E
Flash Point _ [5]
formulation)

Vapor Pressure 3.10 x 10=® mbar @ 20 °C [5]1[6]

Water Solubility 720 - 750 mg/L @ 22 °C [71[8]

o 340 °C / 644 °F (for Pramitol
Auto-ignition Temperature ) [519]
25E formulation)

Stable under normal
conditions; hydrolyzed by
Stability strong acids or alkalis on [10]
warming and decomposed by
UV radiation.

Toxicological Data

The acute toxicity data for Prometon in various animal models is presented below. Prometon is
considered moderately toxic to mammals.[3][11]
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Toxicity Type Species Route Value Reference
503 - 2,276
Acute Oral LD50  Rat Oral [41[5][8]
mg/kg
Acute Dermal ]
Rabbit Dermal > 2,500 mg/kg [5]
LD50
Acute Inhalation >2.5mg/L (4
Rat Inhalation
LC50 hours)

Health Effects:

o Eye Irritation: Considered a mild eye irritant.[11]

 Skin Irritation: Very slight skin irritant.[11]

» Sensitization: Not a skin sensitizer.[11]

e Chronic Effects: Chronic exposure in mice has shown liver effects.[4]

o Carcinogenicity & Mutagenicity: No evidence of carcinogenic or mutagenic effects has been

observed for Prometon.

o Reproductive Toxicity: No reproductive effects have been noted.

Ecotoxicological Data

Prometon is toxic to aquatic life and can be persistent in the environment.[6]
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Organism Test Value Reference
Rainbow Trout 96-hour LC50 19.6 mg/L [4]
Bluegill Sunfish 96-hour LC50 41.5 mg/L [4]
Aquatic Invertebrates
) 48-hour LC50 25.7 mg/L [11]
(Daphnia magna)
Birds (Bobwhite Quail)  Oral LD50 2,264 mg/kg
Honey Bee LD50 36 p g/bee [11]

Environmental Fate:

o Persistence: Prometon is persistent in soil, with an average field half-life of 500 days.[7] It is
slowly degraded by microbial action.[7]

e Mobility: Due to its moderate water solubility and soil organic carbon-water partitioning
coefficient (Koc), it has a high potential to leach into groundwater.[3][7]

Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure safety.
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Aspect Recommendation Reference

) ) Wear chemical-resistant
Personal Protective Equipment

loves, protective clothing, and 6][12
(PPE) g p g [6][12]

eye/face protection.

o Use only in a well-ventilated
Ventilation [519]
area.

Avoid contact with skin, eyes,
] and clothing. Do not breathe
Handling [5116][12]
dust or vapors. Wash

thoroughly after handling.

Store in a cool, dry, well-
ventilated area in a tightly
closed container. Keep away
Storage [5][6]1[°]
from heat, sparks, and open
flames. Store locked up and

out of reach of children.

In case of a spill, wear
appropriate PPE, contain the
spill, and collect the material in
a suitable container for
Spill and Disposal disposal. Dispose of waste [12]
according to local, state, and
federal regulations. Do not
contaminate water, food, or
feed.

Experimental Protocols and Methodologies
Mechanism of Toxicity in Mammals

Triazine herbicides, including Prometon, are known to disrupt the endocrine system in
mammals. The proposed mechanism involves the disruption of the hypothalamic-pituitary-
gonadal (HPG) axis. This can lead to effects such as mammary gland tumors in female rats,
altered estrous cycles, and delayed pubertal development.
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Proposed mechanism of triazine herbicide toxicity in mammals.

Experimental Workflow: Acute Oral Toxicity (OECD 423)

The following diagram illustrates a typical workflow for an acute oral toxicity study based on the
OECD Guideline 423 (Acute Toxic Class Method).[13][14] This method is a stepwise procedure
using a minimum number of animals to classify a substance's toxicity.[14]
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Workflow for OECD 423 Acute Oral Toxicity Test.

Methodology Details:

e Animal Selection: Healthy, young adult, non-pregnant female rats are typically used.[13]
Animals are acclimatized to laboratory conditions for at least five days before dosing.[13]
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e Dose Preparation: The test substance is prepared in a suitable vehicle, preferably an
agueous solution. If not water-soluble, an oil/suspension may be used.

» Administration: The substance is administered in a single dose by gavage. Animals are
fasted before dosing.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

o Stepwise Procedure: The test proceeds in a stepwise manner, with the outcome of the first
group of animals determining the dose for the next group. The starting dose is selected from
one of four fixed levels (5, 50, 300, and 2000 mg/kg body weight).

o Endpoint: The test allows for the classification of the substance into one of the GHS (Globally
Harmonized System) categories for acute toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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